Cas no 76471-06-2 (3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline)

• Product Name: 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline
• CAS No: 76471-06-2
• MF: C₁₂H₇Cl₂F₃N₂O
• MW: 323.097991228104
• MDL: MFCD04117811
• CID: 577422
• PubChem ID: 2783036
• Update Time: 2025-06-14

3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline
• 3-CHLORO-4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)ANILINE
• 3-chloro-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyaniline
• 3-Chloro-4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}aniline
• Benzenamine,3-chloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
• MFCD04117811
• CS-0326439
• FT-0641594
• 3X-0731
• 3-chloro-4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)aniline
• 76471-06-2
• DTXSID60382410
• J-512210
• MTZUYQAWUPZQOK-UHFFFAOYSA-N
• 3-chloro-4-[[3-chloro-5-(trifluoromethyl)-2-pyridyl]oxy]aniline
• 3-chloro-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline
• 2-Benzofurancarboxylic acid, 3-ethyl-, ethyl ester
• A838719
• AKOS005070304
• DB-056067

• MDL： MFCD04117811
• Inchi： 1S/C12H7Cl2F3N2O/c13-8-4-7(18)1-2-10(8)20-11-9(14)3-6(5-19-11)12(15,16)17/h1-5H,18H2
• InChI Key： MTZUYQAWUPZQOK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1Cl)N

Computed Properties

• Exact Mass: 321.98900
• Monoisotopic Mass: 321.9887527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Melting Point: 90-92°C
• PSA: 48.14000
• LogP: 5.36290

3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline

Comprehensive Overview of 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline (CAS No. 7647-06-2)

3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline, identified by its CAS No. 7647-06-2, is a specialized chemical compound widely recognized in agrochemical and pharmaceutical research. This compound features a unique molecular structure combining a chlorinated aniline core with a trifluoromethylpyridine moiety, making it a subject of interest for its potential applications in crop protection and bioactive molecule synthesis. Its distinct heterocyclic architecture contributes to its versatility in chemical reactions and biological interactions.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced stability and bioavailability, aligning with trends in sustainable agriculture and precision medicine. Researchers frequently explore 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline as a key intermediate in synthesizing advanced pesticides and herbicides, addressing global challenges like pest resistance and environmental persistence. The compound’s electron-withdrawing groups (e.g., -CF3 and -Cl) are pivotal for modulating its reactivity and binding affinity.

From an industrial perspective, CAS No. 7647-06-2 is often discussed in the context of green chemistry and atom-efficient synthesis. Innovations in catalytic processes, such as cross-coupling reactions, have enabled more efficient production of this compound while minimizing waste. These advancements resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a topic frequently searched by stakeholders in the field.

The compound’s physicochemical properties—including solubility, melting point, and stability—are critical for formulation scientists. For instance, its lipophilicity (enhanced by the trifluoromethyl group) influences its absorption and translocation in biological systems, a recurring theme in agrochemical optimization studies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards such as those set by the EPA and REACH.

Emerging applications of 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline extend to material science, where its derivatives are investigated for organic electronics due to their electron-deficient aromatic systems. This interdisciplinary relevance underscores its value beyond traditional chemistry sectors. Additionally, patent databases reveal ongoing research into its use for catalytic ligands and photoactive materials, reflecting broader industrial trends toward multifunctional chemicals.

For researchers sourcing CAS No. 7647-06-2, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and MSDS documentation, addressing common queries about safety, storage, and handling. The compound’s stability under varying pH and temperature conditions is frequently studied, with data shared in peer-reviewed journals like the Journal of Agricultural and Food Chemistry.

In summary, 3-Chloro-4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and functional adaptability make it a cornerstone for developing next-generation solutions in agriculture, medicine, and advanced materials, while its synthesis and application continue to evolve in response to scientific and regulatory demands.